Cas no 55548-97-5 (Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-)

Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- structure
55548-97-5 structure
Product Name:Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-
CAS No:55548-97-5
MF:C10H10OS
MW:178.250801563263
CID:351583
PubChem ID:12241094
Update Time:2025-04-19

Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-
    • 3,3-dimethyl-2-benzothiophen-1-one
    • SCHEMBL21663066
    • 55548-97-5
    • DTXSID20482001
    • Inchi: 1S/C10H10OS/c1-10(2)8-6-4-3-5-7(8)9(11)12-10/h3-6H,1-2H3
    • InChI Key: ZGHJQIWLANPYNI-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2C1(C)C)=O

Computed Properties

  • Exact Mass: 178.0453
  • Monoisotopic Mass: 178.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- Related Literature

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